Cas no 139308-54-6 (1H-Pyrazole-4-carboxylic acid, 1-(methoxymethyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-(methoxymethyl)-, ethyl ester
• CAS No: 139308-54-6
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 1266928
• PubChem ID: 13726844
• Update Time: 2025-04-20

1H-Pyrazole-4-carboxylic acid, 1-(methoxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(methoxymethyl)-, ethyl ester
• DS-020562
• AKOS020084337
• SCHEMBL370569
• 139308-54-6

• Inchi： 1S/C8H12N2O3/c1-3-13-8(11)7-4-9-10(5-7)6-12-2/h4-5H,3,6H2,1-2H3
• InChI Key： PBFABGGPTNZQHJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(COC)C=1)=O

Computed Properties

• Exact Mass: 184.08486
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35